Cas no 10320-97-5 (5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole)

• Product Name: 5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole
• CAS No: 10320-97-5
• MF: C₁₁H₈N₄S
• MW: 228.273019790649
• CID: 169183
• PubChem ID: 82545
• Update Time: 2025-05-19

5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Thiatriazol-5-amine,N-1-naphthalenyl-
• N-naphthalen-1-ylthiatriazol-5-amine
• N-naphthyl-1,2,3,4-thiatriazol-5-amine
• 5-(1-Naphthyl)-amino-1,2,3,4-thiatriazol
• 5-(1-Naphthylamino)-1,2,3,4-thiatriazole
• AC1L33MT
• AC1Q4TO8
• AC1Q4XKK
• AR-1J7171
• CTK4A1873
• EINECS 233-704-3
• N-(1-Naphthyl)-1,2,3,4-thiatriazol-5-amine
• naphthalen-1-yl-[1,2,3,4]thiatriazol-5-yl-amine
• SureCN9405249
• SCHEMBL9405249
• C11H8N4S
• N-(1-Naphthyl)-1,2,3,4-thiatriazol-5-amine #
• NS00053419
• 1,2,3,4-Thiatriazol-5-amine, N-1-naphthalenyl-
• 10320-97-5
• AKOS024325558
• DTXSID50145697
• 5-(1-NAPHTHYL-AMINO)-1,2,3,4-THIA-TRIAZOLE
• NRPSYMDXSNYVNG-UHFFFAOYSA-N
• 5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole

• Inchi： 1S/C11H8N4S/c1-2-6-9-8(4-1)5-3-7-10(9)12-11-13-14-15-16-11/h1-7H,(H,12,13,15)
• InChI Key： NRPSYMDXSNYVNG-UHFFFAOYSA-N
• SMILES： S1C(=NN=N1)NC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 228.04714
• Monoisotopic Mass: 228.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.438
• Boiling Point: 406.9°Cat760mmHg
• Flash Point: 199.9°C
• Refractive Index: 1.772
• PSA: 50.7
• LogP: 2.25180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole

5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole (CAS No. 10320-97-5): A Comprehensive Overview

5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole (CAS No. 10320-97-5) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This compound, characterized by its unique thia-triazole core and naphthyl-amino substituent, exhibits a range of intriguing chemical and biological properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and advanced material development.

The molecular structure of 5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole combines a 1,2,3,4-thia-triazole ring with a 1-naphthyl group, creating a versatile scaffold for further chemical modifications. This structural feature makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role as a pharmacophore in designing novel therapeutic agents, especially in the context of anti-inflammatory and antimicrobial compounds. The growing interest in heterocyclic chemistry and small-molecule drug discovery has further propelled research into this compound.

One of the most notable applications of 5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole is in the development of corrosion inhibitors. Its ability to form stable complexes with metal surfaces has made it a candidate for protecting industrial equipment. Additionally, its fluorescence properties have been explored for use in sensor technologies and optical materials. The compound's versatility is further evidenced by its potential in agrochemical formulations, where it may serve as a building block for pesticides and herbicides.

The synthesis of 5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole typically involves the reaction of 1-naphthylamine with thiosemicarbazide under controlled conditions. Researchers have optimized various synthetic routes to improve yield and purity, making it more accessible for industrial and academic use. Recent advancements in green chemistry have also led to the development of eco-friendly synthesis methods, aligning with the global push for sustainable chemical processes.

In the pharmaceutical industry, 5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole has shown promise as a bioactive scaffold. Its derivatives have been investigated for their potential to target enzyme inhibitors and receptor modulators. For instance, some studies suggest its efficacy in cancer research, particularly in inhibiting kinase activity. The compound's ability to interact with biological targets makes it a subject of ongoing research in drug design and mechanistic studies.

The market for 5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole is expanding, driven by its diverse applications and the increasing demand for specialty chemicals. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards. The compound is also gaining traction in academic research, where it is used as a reference material for studying structure-activity relationships (SAR). As the scientific community continues to uncover its potential, the demand for this compound is expected to rise.

From an environmental perspective, the biodegradability and toxicity profile of 5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole are under scrutiny. Regulatory bodies emphasize the need for thorough safety assessments before large-scale industrial use. Researchers are actively investigating its ecotoxicological effects to ensure compliance with global environmental regulations. This focus on sustainability aligns with broader trends in the chemical industry, where green alternatives are increasingly prioritized.

In conclusion, 5-(1-Naphthyl-amino)-1,2,3,4-thia-triazole (CAS No. 10320-97-5) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with its applications in drug discovery, materials science, and industrial chemistry, make it a valuable asset for researchers and manufacturers alike. As scientific advancements continue, this compound is poised to play an even greater role in addressing contemporary challenges in chemistry and beyond.